Cas no 39720-45-1 (2-Propenoic acid, 3-(pentafluorophenyl)-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(pentafluorophenyl)-, methyl ester, (2E)-
• CAS No: 39720-45-1
• MF: C₁₀H₅F₅O₂
• MW: 252.137520551682
• CID: 1510793
• PubChem ID: 71360370
• Update Time: 2025-04-21

2-Propenoic acid, 3-(pentafluorophenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(pentafluorophenyl)-, methyl ester, (2E)-
• methyl 3-(2,3,4,5,6-pentafluorophenyl)prop-2-enoate
• DTXSID90784165
• Methyl 3-(pentafluorophenyl)prop-2-enoate
• 39720-45-1

• Inchi： 1S/C10H5F5O2/c1-17-5(16)3-2-4-6(11)8(13)10(15)9(14)7(4)12/h2-3H,1H3
• InChI Key： JSUFHUYAYJRFBH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C=CC(=O)OC)F)F)F)F

Computed Properties

• Exact Mass: 252.02095
• Monoisotopic Mass: 252.02097021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters